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Compound of Interest

Compound Name: N-Butylbenzamide

Cat. No.: B1595955 Get Quote

Essential protocols for the safe handling, storage, and disposal of N-Butylbenzamide,

ensuring the protection of laboratory personnel and the integrity of research.

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and efficient laboratory environment is paramount. This guide provides immediate, essential

safety and logistical information for handling N-Butylbenzamide, from personal protective

equipment (PPE) to disposal plans. By adhering to these procedural steps, you can minimize

risks and ensure the well-being of your team.

Key Physical and Chemical Properties
Understanding the properties of N-Butylbenzamide is the first step toward safe handling. The

following table summarizes key quantitative data for N-Butylbenzamide and related

compounds for easy comparison.
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Property N-Butylbenzamide
N-tert-
Butylbenzamide

Benzamide

CAS Number 2782-40-3 5894-65-5[1][2] 55-21-0[3]

Molecular Formula C₁₁H₁₅NO[4] C₁₁H₁₅NO[1] C₇H₇NO[5][6]

Molecular Weight 177.25 g/mol [7] 177.24 g/mol [1] 121.14 g/mol [8]

Melting Point 42 °C[7] 133 - 135 °C[2] 125 - 128 °C[3][5]

Boiling Point Not available Not available 288 °C[5]

Density Not available Not available 1.341 g/cm³[9]

Solubility in Water Slightly soluble Low water solubility Slightly soluble[3]

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling N-Butylbenzamide, a comprehensive PPE strategy is crucial to prevent

exposure. The following equipment should be considered standard for all personnel involved in

its handling:

Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are

mandatory. A face shield may be necessary for splash-prone procedures.

Skin Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn. A lab

coat or a chemical-resistant apron is also required to protect against skin contact.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid the inhalation of dust or vapors. If ventilation is inadequate or

dust is generated, a NIOSH-approved respirator is necessary.

Body Protection: Standard laboratory clothing that fully covers the arms and legs, along with

closed-toe shoes, is required.
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Experimental Protocol: A Step-by-Step Approach to
Safe Handling
Adherence to a strict experimental protocol minimizes the risk of exposure and ensures the

reproducibility of your results.

Preparation and Engineering Controls:

Before beginning any work, ensure that a calibrated eyewash station and safety shower

are readily accessible.

Work exclusively in a well-ventilated chemical fume hood.

Clear the workspace of any unnecessary equipment or chemicals to prevent clutter and

potential hazards.

Verify that all necessary PPE is available and in good condition.

Handling the Chemical:

When weighing or transferring N-Butylbenzamide, do so carefully to minimize the

generation of airborne dust.

Use a spatula or other appropriate tools for handling the solid chemical.

Keep the container tightly sealed when not in use to prevent contamination and exposure.

Storage:

Store N-Butylbenzamide in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and strong bases.

Ensure that storage containers are clearly labeled and tightly sealed.

Emergency Procedures: Spill and Disposal Plans
In the event of a spill or the need for disposal, a clear and practiced plan is essential for a swift

and safe response.
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Spill Response Workflow
The following diagram outlines the logical steps for responding to an N-Butylbenzamide spill.

Immediate Actions

Containment & Cleanup

Final Steps

Evacuate Immediate Area

Alert Supervisor and EHS

Don Appropriate PPE

Contain the Spill with Absorbent Material

Carefully Sweep or Vacuum Spill

Collect Contaminated Material in a Sealed Container

Decontaminate the Spill Area

Label Waste as Hazardous

Dispose of Waste via Licensed Contractor
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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